N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(3-fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H21FN2O2/c1-3-12(18)17-6-4-10(5-7-17)13(19)16-14(2)8-11(15)9-14/h3,10-11H,1,4-9H2,2H3,(H,16,19)
• InChI Key: CNDQERUTDXJBBL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)F)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C14H21FN2O2
• Molecular Weight: 268.33 g/mol

Description

N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide, also known as FLX-787 or Dynaxel, is a small molecule drug that has been recently developed for the treatment of muscle cramps and spasms. It is a selective inhibitor of the voltage-gated sodium channel Nav1.7, which is primarily expressed in sensory neurons and plays a crucial role in pain perception. FLX-787 has shown promising results in preclinical studies and is currently undergoing clinical trials for its safety and efficacy.

Mechanism of Action

N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide works by selectively inhibiting the Nav1.7 sodium channel, which is primarily expressed in sensory neurons and plays a crucial role in pain perception. Nav1.7 is a voltage-gated sodium channel that is involved in the initiation and propagation of action potentials in sensory neurons. By blocking Nav1.7, N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide reduces the excitability of sensory neurons and thereby reduces pain signals transmitted to the brain.
Biochemical and Physiological Effects
N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has been shown to have several biochemical and physiological effects, including inhibition of Nav1.7 sodium channels, reduction of muscle cramps and spasms, and analgesic effects. N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has also been shown to have a good safety profile in preclinical studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has several advantages as a research tool, including its selectivity for Nav1.7 sodium channels, its ability to reduce muscle cramps and spasms, and its analgesic effects. However, there are also some limitations to its use in lab experiments, including its relatively high cost, limited availability, and potential off-target effects.

Future Directions

There are several future directions for the research and development of N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide. One potential direction is the further optimization of its pharmacological properties, such as its potency, selectivity, and pharmacokinetic profile. Another direction is the exploration of its therapeutic potential in other conditions associated with pain and sensory dysfunction, such as migraine, fibromyalgia, and diabetic neuropathy. Additionally, the use of N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide as a research tool for studying the role of Nav1.7 sodium channels in pain perception and sensory processing could lead to new insights into the mechanisms of pain and the development of new pain therapies.

Synthesis Methods

The synthesis of N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide involves several steps, starting from commercially available starting materials. The first step is the preparation of 3-fluoro-1-methylcyclobutanecarboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with piperidine-4-carboxamide in the presence of a base to give the desired product, N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide. The synthesis of N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has been optimized to achieve high yields and purity, and the final product has been characterized using various analytical techniques.

Scientific Research Applications

N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various conditions associated with muscle cramps and spasms. It has been shown to be effective in reducing the frequency and severity of muscle cramps in preclinical models, including animal models of dystonia and neuropathic pain. N-(3-Fluoro-1-methylcyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide has also been shown to have analgesic effects in animal models of inflammatory pain, neuropathic pain, and osteoarthritis.